Cas no 19078-75-2 (4-Bromo-4-phenylbutyric acid)
4-Bromo-4-phenylbutyric acid structure
Product Name:4-Bromo-4-phenylbutyric acid
CAS No:19078-75-2
MF:C10H11BrO2
MW:243.097142457962
CID:2659569
PubChem ID:576149
Update Time:2024-02-27
4-Bromo-4-phenylbutyric acid Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-4-phenylbutanoic acid
- 4-Bromo-4-phenylbutyric acid
- γ-Bromobenzenebutyric acid
- Butyric acid, 4-bromo-4-phenyl-
- gamma-Bromobenzenebutyric acid
- PWNLWGDSLXNNFG-UHFFFAOYSA-N
- 4-Bromo-4-phenylbutanoic acid #
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- Inchi: 1S/C10H11BrO2/c11-9(6-7-10(12)13)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,13)
- InChI Key: PWNLWGDSLXNNFG-UHFFFAOYSA-N
- SMILES: BrC(C1C=CC=CC=1)CCC(=O)O
Computed Properties
- Exact Mass: 241.99424g/mol
- Monoisotopic Mass: 241.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 2.4
4-Bromo-4-phenylbutyric acid Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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